Cas no 922092-37-3 (2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide)
2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide
- 2-methyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]propanamide
- 2-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]propanamide
- 922092-37-3
- AKOS024636962
- F2292-0845
- N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)isobutyramide
-
- Inchi: 1S/C21H33N3O/c1-16(2)21(25)22-15-20(24-12-5-4-6-13-24)18-9-10-19-17(14-18)8-7-11-23(19)3/h9-10,14,16,20H,4-8,11-13,15H2,1-3H3,(H,22,25)
- InChI Key: XXMBNZFZOSPJNZ-UHFFFAOYSA-N
- SMILES: O=C(C(C)C)NCC(C1=CC=C2C(CCCN2C)=C1)N1CCCCC1
Computed Properties
- Exact Mass: 343.262362685g/mol
- Monoisotopic Mass: 343.262362685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.6Ų
2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2292-0845-2μmol |
2-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]propanamide |
922092-37-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2292-0845-5μmol |
2-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]propanamide |
922092-37-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2292-0845-1mg |
2-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]propanamide |
922092-37-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2292-0845-2mg |
2-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]propanamide |
922092-37-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2292-0845-3mg |
2-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]propanamide |
922092-37-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2292-0845-4mg |
2-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]propanamide |
922092-37-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2292-0845-5mg |
2-methyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl]propanamide |
922092-37-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide
Introduction to 2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide (CAS No. 922092-37-3)
Compound with the chemical name 2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide (CAS No. 922092-37-3) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular architecture of this substance, characterized by a combination of aromatic and heterocyclic rings, positions it as a promising candidate for further research and development in medicinal chemistry.
The core structure of 2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide incorporates elements that are known to enhance binding affinity and selectivity in biological systems. Specifically, the presence of a 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl moiety contributes to its pharmacological profile by interacting with specific receptor targets. This moiety is particularly noteworthy for its role in modulating neurotransmitter activity, making the compound a potential candidate for applications in central nervous system (CNS) disorders.
In recent years, there has been a surge in research focused on developing novel compounds that can interact with CNS receptors with high specificity and low toxicity. The piperidin-1-yl group in the compound's name is another key feature that enhances its pharmacological potential. Piperidine derivatives are well-documented for their ability to modulate various biological pathways, including those involved in pain perception, mood regulation, and cognitive function. The combination of these structural elements in 2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide suggests a multifaceted mechanism of action that could be exploited for therapeutic benefit.
The synthesis and characterization of this compound have been subjects of extensive research due to its complex molecular framework. Advanced synthetic methodologies have been employed to ensure the accurate construction of the molecule. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been utilized to achieve the desired structure. The purity and stability of the compound have been rigorously assessed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).
The pharmacological properties of 2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide have been explored in several preclinical studies. These studies have revealed promising results regarding its interaction with target receptors and its potential therapeutic effects. For instance, preliminary data suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in neurological disorders. This has sparked interest in further investigating its efficacy and safety profile in clinical settings.
The compound's potential applications extend beyond CNS disorders. Research is ongoing to explore its efficacy in treating other conditions such as inflammation-related diseases and metabolic disorders. The unique structural features of 2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-y]ethylpropanamide, particularly the presence of both quinoline and piperidine moieties, make it a versatile scaffold for drug design. This versatility allows for modifications that could enhance its pharmacological properties while minimizing side effects.
In addition to its therapeutic potential, the compound has also attracted attention for its role as a chemical probe in drug discovery research. By studying how it interacts with biological targets at the molecular level, researchers can gain valuable insights into disease mechanisms and develop more effective drugs. The use of computational modeling techniques has been instrumental in predicting how this compound might behave within biological systems.
The regulatory landscape for new pharmaceutical compounds like 2-methyl-N--(l-methytl-l ,23,-tetrahy droquinolin -6 -y l)-z -(pi peridin -l -y l)e th ylprop an am ide is stringent but well-established. Manufacturers must navigate through rigorous testing phases to demonstrate safety and efficacy before gaining approval for clinical use. This process ensures that patients receive only well-tested medications that meet high standards of quality and performance.
The future prospects for this compound are bright given the ongoing research efforts focused on optimizing its pharmacological properties further enhancing its therapeutic potential across multiple disease indications . Collaborative efforts between academic institutions , pharmaceutical companies , an d regulatory agencies will be crucial i n advancing this research from preclinical stages toward clinical application . As more data becomes available regarding th e safety an d efficacy o f this compoun d , i t holds promise as a significant contribution t o modern medicine .
922092-37-3 (2-methyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)